Cas no 53121-01-0 (3H-Pyrrol-3-one, 4,5-dihydro-2,5,5-trimethyl-, 1-oxide)

• Product name: 3H-Pyrrol-3-one, 4,5-dihydro-2,5,5-trimethyl-, 1-oxide
• CAS No: 53121-01-0
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• CID: 1580936

3H-Pyrrol-3-one, 4,5-dihydro-2,5,5-trimethyl-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrrol-3-one, 4,5-dihydro-2,5,5-trimethyl-, 1-oxide

• Inchi： 1S/C7H11NO2/c1-5-6(9)4-7(2,3)8(5)10/h4H2,1-3H3
• InChI Key： BTRQSOVTNSGJIU-UHFFFAOYSA-N
• SMILES： [N+]1([O-])C(C)(C)CC(=O)C=1C

Computed Properties

• Exact Mass: 141.07903

Experimental Properties

• Density: 1.07±0.1 g/cm3(Predicted)
• Melting Point: 36-36.5 °C
• Boiling Point: 67 °C(Press: 0.15 Torr)
• PSA: 43.14
• pka: -0.04±0.40(Predicted)